1-(1,3-Benzodioxol-5-ylmethyl)-4-(3-nitrobenzoyl)piperazine

• IUPAC Name: [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-(3-nitrophenyl)methanone
• InChI: InChI=1S/C19H19N3O5/c23-19(15-2-1-3-16(11-15)22(24)25)21-8-6-20(7-9-21)12-14-4-5-17-18(10-14)27-13-26-17/h1-5,10-11H,6-9,12-13H2
• InChI Key: HDQCGPDWVNKRKN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C19H19N3O5
• Molecular Weight: 369.4 g/mol

Description

The compound “Imidazo[1,2-a]pyridine, 2-[2-(1,3-benzodioxol-5-yl)ethenyl]-3-nitro” has a molecular formula of C16H11N3O4 and a molecular weight of 309.28. Another related compound is "(E)-1-(1,3-benzodioxol-5-yl)-3-(3-nitrophenyl)prop-2-en-1-one".

Physical And Chemical Properties Analysis

The related compound “Imidazo[1,2-a]pyridine, 2-[2-(1,3-benzodioxol-5-yl)ethenyl]-3-nitro” has a predicted density of 1.47±0.1 g/cm3 and a predicted pKa of 1.18±0.50.

Scientific Research Applications

Pharmacodynamics and Metabolic Pathways

Arylpiperazine derivatives are notable for their clinical application in treating depression, psychosis, or anxiety. They undergo extensive metabolism, including CYP3A4-dependent N-dealkylation to form 1-aryl-piperazines. These metabolites have varied effects on serotonin and other neurotransmitter receptors, indicating their potential in developing treatments targeting these pathways. The detailed metabolic profiling of such compounds, including saracatinib, reveals the formation of reactive intermediates, which are significant for understanding their pharmacological and toxicological properties (S. Caccia, 2007) (Mohamed W. Attwa et al., 2018).

Therapeutic Applications

Antimicrobial Activity

Piperazine and its analogues have shown significant potential against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains, highlighting their role in developing new anti-TB molecules (P. Girase et al., 2020).

Anticancer Potential

Recent patents and studies focus on the therapeutic uses of piperazine derivatives, including anticancer, anti-inflammatory, and antiviral applications. The flexibility of the piperazine scaffold in drug design is emphasized, with modifications to the substitution pattern significantly affecting medicinal potential (A. Rathi et al., 2016).

Neuropsychiatric Disorders

The role of piperazine derivatives in modulating neurotransmitter systems, particularly through interaction with dopamine D2 receptors, suggests their utility in treating neuropsychiatric disorders such as schizophrenia, Parkinson's disease, and depression. This highlights the importance of structural motifs in achieving high affinity for D2 receptors and the therapeutic implications of these interactions (Radomír Jůza et al., 2022).

Tuberculosis Treatment

The development of new TB drug regimens, such as those involving macozinone, a piperazine-benzothiazinone, underscores the ongoing efforts to address this global health challenge. These studies focus on the compound's target, decaprenylphosphoryl ribose oxidase DprE1, critical for the synthesis of essential components of the Mycobacterium tuberculosis cell wall (V. Makarov & K. Mikušová, 2020).